Cas no 7216-42-4 (4-Pyridinecarboxaldehyde N-Oxide)

• Product Name: 4-Pyridinecarboxaldehyde N-Oxide
• CAS No: 7216-42-4
• MF: C₆H₅NO₂
• MW: 123.109401464462
• MDL: MFCD00167384
• CID: 573372
• PubChem ID: 24859482
• Update Time: 2025-04-19

4-Pyridinecarboxaldehyde N-Oxide Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxaldehyde,1-oxide
• 1-oxidopyridin-1-ium-4-carbaldehyde
• 4-Pyridinecarboxaldehyde N-oxide
• 1-oxy-pyridine-4-carbaldehyde
• 4-formylpyridine N-oxide
• 4-pyridincarboxaldehyde-N-oxide
• Isonicotinaldehyde 1-oxide
• pyridine-4-carbaldehyde-1-oxide
• pyridine-4-carboxaldehyde-N-oxide
• pyridine-N-oxide-4-carbaldehyde
• 4-pyridine-carboxaldehyde N-oxide
• SCHEMBL755245
• 4-Pyridinecarboxaldehyde, 1-oxide
• pyridine-4-carboxaldehyde-1-oxide
• InChI=1/C6H5NO2/c8-5-6-1-3-7(9)4-2-6/h1-5
• NS00037337
• 4-Formylpyridine1-oxide
• AMY16360
• ZAZQKVZJRMHPQP-UHFFFAOYSA-N
• 4-pyridine carbaldehyde-N-oxide
• 4-FORMYLPYRIDIN-1-IUM-1-OLATE
• 4-Pyridinecarboxaldehyde N-oxide, 97%
• 7216-42-4
• 4-Formylpyridine 1-oxide
• DTXSID80222501
• G78018
• 4-Pyridinecarboxaldehyde N-Oxide

• MDL： MFCD00167384
• Inchi： 1S/C6H5NO2/c8-5-6-1-3-7(9)4-2-6/h1-5H
• InChI Key： ZAZQKVZJRMHPQP-UHFFFAOYSA-N
• SMILES： [O-][N+]1C=CC(C=O)=CC=1

Computed Properties

• Exact Mass: 123.03200
• Monoisotopic Mass: 123.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 97.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.5A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: White to yellow powder or crystal
• Density: 1.16
• Melting Point: 150-152 °C (lit.)
• Boiling Point: 367.7 °C at 760 mmHg
• Flash Point: 176.2 °C
• Refractive Index: 1.542
• Solubility: methylene chloride: soluble25mg/mL, clear, colorless to yellow
• PSA: 42.53000
• LogP: 0.92760

4-Pyridinecarboxaldehyde N-Oxide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes